N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide

• IUPAC Name: N'-(4-phenyl-1,3-thiazol-2-yl)oxamide
• InChI: InChI=1S/C11H9N3O2S/c12-9(15)10(16)14-11-13-8(6-17-11)7-4-2-1-3-5-7/h1-6H,(H2,12,15)(H,13,14,16)
• InChI Key: PKWXTLHKQFEOJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C(=O)N
• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol

Description

“N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide” is a chemical compound with the molecular formula C17H13N3OS2. It has an average mass of 339.435 Da and a monoisotopic mass of 339.049988 Da. It’s also known as N-[(4-Phenyl-1,3-thiazol-2-yl) carbamothioyl]benzamide.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, one method involves the reaction of 2-amino-4-substituted phenylthiazoles with phenylisocyanates. Another approach involves the cyclization of hydrazide derivatives.

Molecular Structure Analysis

The molecular structure of “N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide” can be analyzed using various spectroscopic techniques. For example, 1H NMR and 13C NMR can provide information about the hydrogen and carbon environments in the molecule. FT-IR can provide information about the functional groups present.

Chemical Reactions Analysis

The chemical reactivity of “N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide” and similar compounds can be influenced by various factors, such as the presence of electron-donating or electron-withdrawing groups. The specific reactions that these compounds undergo can depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide” can be determined using various techniques. For example, the melting point can be determined using a melting point apparatus. The compound’s solubility can be determined in various solvents. Spectroscopic techniques like NMR and IR can provide information about the compound’s chemical structure.

Scientific Research Applications

Antimicrobial Activity

. .

Anticancer Activity

Thiazole compounds have shown promising results in the field of cancer research. .

Antifungal Activity

. This makes them potential candidates for the development of new antifungal drugs.

Anti-inflammatory Activity

. This suggests their potential use in the treatment of inflammatory diseases.

Antidiabetic Activity

.

Anti-Alzheimer Activity

.

Antihypertensive Activity

.

Hepatoprotective Activity

.

Future Directions

The future directions for research on “N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide” could involve further exploration of its biological activity. For instance, its antibacterial activity could be investigated against a wider range of bacterial species. Additionally, its potential uses in other applications, such as in the development of new drugs or materials, could be explored.

Mechanism of Action

Target of Action

N-(4-Phenyl-thiazol-2-yl)-oxalamide, also known as N-(4-phenyl-1,3-thiazol-2-yl)ethanediamide, is a compound that has been synthesized and studied for its potential biological activities Thiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects .

Mode of Action

It is suggested that thiazole derivatives exhibit their antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives are known to interact with various targets through which they induce biological effects .

Pharmacokinetics

It is suggested that thiazole derivatives display good docking scores within the binding pocket of selected proteins, indicating potential bioavailability .

Result of Action

Several thiazole derivatives have been found to display potent antibacterial activity against both gram-negative and gram-positive bacteria .

Action Environment

It is known that the biological outcomes of thiazole derivatives can be affected to a great extent by substituents on a particular position of the thiazole ring .